Cas no 1210152-38-7 (1-({Imidazo[1,2-a]pyridin-2-yl}methyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazine)

• Product Name: 1-({Imidazo[1,2-a]pyridin-2-yl}methyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazine
• CAS No: 1210152-38-7
• MF: C₁₉H₂₁N₅OS
• MW: 367.467941999435
• CID: 5869454
• PubChem ID: 45859076
• Update Time: 2025-10-30

1-({Imidazo[1,2-a]pyridin-2-yl}methyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-({imidazo[1,2-a]pyridin-2-yl}methyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazine
• AKOS033461371
• Z160763346
• EN300-26606532
• 1210152-38-7
• 1-({Imidazo[1,2-a]pyridin-2-yl}methyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazine

• Inchi： 1S/C19H21N5OS/c1-26-18-16(5-4-7-20-18)19(25)23-11-9-22(10-12-23)13-15-14-24-8-3-2-6-17(24)21-15/h2-8,14H,9-13H2,1H3
• InChI Key： FTHYDHCWABJDQU-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(N1CCN(CC2=CN3C=CC=CC3=N2)CC1)=O

Computed Properties

• Exact Mass: 367.14668148g/mol
• Monoisotopic Mass: 367.14668148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79Ų

Additional information on 1-({Imidazo[1,2-a]pyridin-2-yl}methyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazine

Comprehensive Overview of 1-({Imidazo[1,2-a]pyridin-2-yl}methyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazine (CAS No. 1210152-38-7)

The compound 1-({Imidazo[1,2-a]pyridin-2-yl}methyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazine, identified by its CAS No. 1210152-38-7, is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the imidazo[1,2-a]pyridine and pyridine-3-carbonyl moieties, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating complex diseases.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by the need for targeted therapies in oncology and inflammatory diseases. The 1-({Imidazo[1,2-a]pyridin-2-yl}methyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazine structure aligns with this trend, as its piperazine core and methylsulfanyl substituent offer excellent pharmacokinetic properties. These attributes are critical for enhancing drug bioavailability and reducing off-target effects, which are common challenges in modern pharmacology.

The synthesis of CAS No. 1210152-38-7 involves multi-step organic reactions, including amide coupling and N-alkylation, which are well-documented in the literature. Its imidazo[1,2-a]pyridine scaffold is particularly noteworthy, as this heterocycle is frequently employed in the design of GABAA receptor ligands and anticancer agents. This versatility has led to a growing body of research exploring its mechanistic actions, with some studies suggesting its potential in neurodegenerative disease models.

From a commercial perspective, 1-({Imidazo[1,2-a]pyridin-2-yl}methyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazine is available as a high-purity reference standard for analytical and research purposes. Its CAS No. 1210152-38-7 is often searched in conjunction with terms like "kinase inhibitor screening" and "drug discovery libraries," reflecting its relevance in high-throughput screening (HTS) campaigns. Additionally, its stability under physiological conditions makes it a viable candidate for further preclinical development.

Environmental and safety considerations are also paramount when working with CAS No. 1210152-38-7. While it is not classified as hazardous under current regulations, proper handling protocols should be followed to ensure workplace safety. Researchers frequently inquire about its solubility and storage conditions, which are critical for maintaining compound integrity during experiments. These practical aspects are often discussed in online forums and scientific databases, highlighting the compound's growing footprint in the research community.

Looking ahead, the potential applications of 1-({Imidazo[1,2-a]pyridin-2-yl}methyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazine are vast. Its structural complexity and functional group diversity position it as a valuable tool for exploring new biological targets. As the scientific community continues to unravel its mechanisms of action, this compound may soon find its way into clinical trials, offering hope for patients with conditions that currently lack effective treatments. Its journey from the lab bench to the bedside is a testament to the power of innovative chemical design in addressing unmet medical needs.